Cas no 56146-83-9 (methyl 2-(chlorosulfonyl)acetate)

methyl 2-(chlorosulfonyl)acetate structure
56146-83-9 structure
Product Name:methyl 2-(chlorosulfonyl)acetate
CAS No:56146-83-9
MF:C3H5ClO4S
MW:172.587399244308
MDL:MFCD00075558
CID:829291
PubChem ID:11435213
Update Time:2025-04-19

methyl 2-(chlorosulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(chlorosulfonyl)acetate
    • 2-(chlorosulfonyl)Acetic acid methyl ester
    • ethyl (chlorosulfonyl)acetate
    • Methyl (chlorosulfonyl)acetate
    • methyl 2-chlorosulfonylacetate
    • 2-Methoxy-2-oxoethanesulfonyl chloride
    • Chlorosulfonylacetic acid methyl ester
    • Methoxycarbonylmethanesulfonyl chloride
    • Acetic acid, (chlorosulfonyl)-, methyl ester
    • ClSO2CH2CO2CH3
    • C3H5ClO4S
    • methyl chlorosulfonylacetate
    • Methyl(chlorosulfonyl)acetate
    • methyl-2-(chlorosulfonyl)acetate
    • YBIPZPBGAGTBGK-UHFFFAOYSA-N
    • methoxycarbonylmethylsulfonyl chloride
    • BBL102118
    • STL555917
    • chlorosulfonylacetic a
    • methyl 2-(chlorosulfonyl)acetate
    • MDL： MFCD00075558
    • Inchi： 1S/C3H5ClO4S/c1-8-3(5)2-9(4,6)7/h2H2,1H3
    • InChI Key： YBIPZPBGAGTBGK-UHFFFAOYSA-N
    • SMILES： ClS(CC(=O)OC)(=O)=O

Computed Properties

  • Exact Mass: 171.96000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Topological Polar Surface Area: 68.8

Experimental Properties

  • Density: 1.514±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 115-116 ºC (15 Torr)
  • Flash Point: 91.9±22.6 ºC,
  • Refractive Index: 1.466 (20 ºC)
  • Solubility: Dissolution (59 g/l) (25 º C),
  • PSA: 68.82000
  • LogP: 0.80880

methyl 2-(chlorosulfonyl)acetate Security Information

  • Hazardous Material transportation number：UN 3265
  • Packing Group：III
  • Packing Group：III
  • HazardClass：8
  • PackingGroup：III

methyl 2-(chlorosulfonyl)acetate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

methyl 2-(chlorosulfonyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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Methyl 2-(Chlorosulfonyl)acetate
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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